LC-ESI-MS/MS Method Validation: Vincristine-d3 vs. Unlabeled Vincristine as IS in Human Plasma
In a validated LC-ESI-MS/MS method for vincristine quantification in pediatric patient plasma, vincristine-d3 sulfate was evaluated as the internal standard. The method achieved a lower limit of quantification (LLOQ) of 0.5 ng/mL with inter-batch precision of 14.6% and accuracy of 97.4% [1]. Critically, no matrix effect was observed across six different human plasma lots when vincristine-d3 was used, enabling reliable quantification in clinical samples [1]. By contrast, methods employing structurally analogous but non-isotopic internal standards (e.g., vinblastine) typically exhibit LLOQs of 0.67–2.5 ng/mL with greater matrix-dependent variability [2].
| Evidence Dimension | Lower Limit of Quantification (LLOQ) in human plasma |
|---|---|
| Target Compound Data | 0.5 ng/mL (precision 14.6%, accuracy 97.4%); no matrix effect |
| Comparator Or Baseline | Unlabeled vincristine as IS: not applicable (cannot be distinguished from analyte). Structurally analog IS: LLOQ 0.67–2.5 ng/mL; matrix effect present |
| Quantified Difference | LLOQ improvement of 1.3–5× vs. structural analog IS; matrix effect eliminated vs. non-isotopic IS |
| Conditions | LC-ESI-MS/MS; Kinetex C18 column (2.1×50 mm, 1.7 μm); ion transitions 825.4→765.1 (analyte), 828.2→768.2 (IS); 50 μL human plasma |
Why This Matters
A validated clinically applicable method with a 0.5 ng/mL LLOQ differentiates this compound from non-isotopic or alternative IS methods that cannot simultaneously achieve equivalent sensitivity and absence of matrix interference, reducing procurement risk for TDM laboratories.
- [1] Zhang Y, Wang J, Li L, Wu C, Chu C, Guo H, Li T, Chen F, Zhou L, Hu Y. A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Analytical Methods. 2023;15:1178-1187. DOI: 10.1039/D2AY01787C View Source
- [2] Luo W, Davis BH, Hochberg J, Cairo MS, Abubaker K. The Development of New Methodology for Determination of Vincristine (VCR) in Human Serum Using LC-MS/MS-Based Method for Medical Diagnostics. Blood. 2022;140(Supplement 1):13016-13017. DOI: 10.1182/blood-2022-163301 View Source
